2-Bromo-4-(difluoromethyl)-1-(trifluoromethoxy)benzene

Specification

• CAS No.: 2166881-48-5
• Molecular Formula: C8H4BrF5O
• Molecular Weight: 291.015
• IUPAC Name: 2-bromo-4-(difluoromethyl)-1-(trifluoromethoxy)benzene
• Standard InChI: InChI=1S/C8H4BrF5O/c9-5-3-4(7(10)11)1-2-6(5)15-8(12,13)14/h1-3,7H
• Standard InChI Key: IZAVEBOXQJTVDD-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C(F)F)Br)OC(F)(F)F

Introduction

2-Bromo-4-(difluoromethyl)-1-(trifluoromethoxy)benzene is a complex organic compound with a molecular formula of C8H4BrF5O. It is characterized by its unique structural features, including a bromine atom, a difluoromethyl group, and a trifluoromethoxy group attached to a benzene ring. This compound is of interest in various fields of chemistry due to its potential applications in pharmaceuticals, materials science, and organic synthesis.

Related Compounds

Compounds similar to 2-Bromo-4-(difluoromethyl)-1-(trifluoromethoxy)benzene include other fluorinated and halogenated benzene derivatives. For example, 2-bromo-4-chloro-1-(trifluoromethoxy)benzene (CAS: 1260810-00-1) shares a similar structure but with a chlorine atom instead of a difluoromethyl group. Another related compound is 2-bromo-4-iodo-1-(trifluoromethoxy)benzene, which features an iodine atom in place of the difluoromethyl group.

Comparison of Related Compounds

Compound Name	CAS Number	Molecular Weight	Molecular Formula
2-Bromo-4-(difluoromethyl)-1-(trifluoromethoxy)benzene	2166881-48-5	291.01 g/mol	C8H4BrF5O
2-Bromo-4-chloro-1-(trifluoromethoxy)benzene	1260810-00-1	275.45 g/mol	C7H3BrClF3O
2-Bromo-4-iodo-1-(trifluoromethoxy)benzene	1049731-04-5	366.90 g/mol	C7H3BrF3IO